Cas no 52694-94-7 (Benzo[b]thiophene-2-carboxamide, 3-chloro-N-phenyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-chloro-N-phenyl-
• CAS No: 52694-94-7
• MF: C₁₅H₁₀ClNOS
• MW: 287.764001369476
• CID: 359082
• PubChem ID: 607035
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxamide, 3-chloro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-phenyl-
• 3-chloro-N-phenyl-1-benzothiophene-2-carboxamide
• AKOS000525157
• N-phenyl-3-chlorobenzo[b]thiophene-2-carboxamide
• 52694-94-7
• 3-Chloro-N-phenyl-1-benzothiophene-2-carboxamide #
• SR-01000401729
• CHEMBL4104982
• SR-01000401729-1
• DTXSID80345784
• DIHCMBKHZVCJBL-UHFFFAOYSA-N
• Z27782867
• CCG-15571
• SCHEMBL5935569
• 3-Chloro-N-phenyl-2-thianaphthenecarboxamide

• Inchi： 1S/C15H10ClNOS/c16-13-11-8-4-5-9-12(11)19-14(13)15(18)17-10-6-2-1-3-7-10/h1-9H,(H,17,18)
• InChI Key： DIHCMBKHZVCJBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC=CC=2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 287.0173
• Monoisotopic Mass: 287.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1